Cas no 13906-07-5 (3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 13906-07-5
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• MDL: MFCD00126052
• CID: 211775
• PubChem ID: 1550399
• Update Time: 2025-04-19

3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Butyl-2-mercaptoquinazolin-4(3H)-one
• 3-BUTYL-2-MERCAPTO-3H-QUINAZOLIN-4-ONE
• 3-butyl-2-sulfanylidene-1H-quinazolin-4-one
• 4(1H)-Quinazolinone,3-butyl-2,3-dihydro-2-thioxo-
• 3-butyl-2,3-dihydro-2-thioxoquinazolin-4(1H)-one
• 3-butyl-2-thioxo-2,3-dihydro-1H-quinazolin-4-one
• 3-butyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
• 3-butyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• 3-n-butyl-4-oxoquinazoline-2-thione
• 3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• 3-Butyl-2-sulfanylidene-2,3-dihydroquinazolin-4(1H)-one
• SR-01000556691
• SCHEMBL10739963
• BRD-K56220992-001-01-0
• AP-836/41220340
• MFCD00126052
• EN300-03140
• MLS000665094
• 3-butyl-2-sulfanyl-3,4-dihydroquinazolin-4-one
• 3-butyl-2-sulfanyl-4(3H)-quinazolinone
• F0916-4047
• CHEMBL1411447
• NSC164977
• YIMVQTWMNLKAPM-UHFFFAOYSA-N
• DTXSID20364333
• Z55663911
• ChemDiv3_012390
• SR-01000556691-1
• SMR000270329
• HMS2560C08
• AKOS000115788
• 3-n-Butyl-2-mercapto-4(3H)-quinazolinone
• HMS1508D04
• NSC 164977
• AKOS000674188
• CS-0219135
• NSC-164977
• 13906-07-5

• MDL： MFCD00126052
• Inchi： 1S/C12H14N2OS/c1-2-3-8-14-11(15)9-6-4-5-7-10(9)13-12(14)16/h4-7H,2-3,8H2,1H3,(H,13,16)
• InChI Key： YIMVQTWMNLKAPM-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1CCCC)=O

Computed Properties

• Exact Mass: 234.08300
• Monoisotopic Mass: 234.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 362.7°Cat760mmHg
• Flash Point: 173.1°C
• Refractive Index: 1.642
• PSA: 73.69000
• LogP: 2.48530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines